Cas no 136068-42-3 (2-(4-Cinnamoylphenoxy)acetic acid)

• Product Name: 2-(4-Cinnamoylphenoxy)acetic acid
• CAS No: 136068-42-3
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 5012477
• PubChem ID: 5712192
• Update Time: 2025-11-01

2-(4-Cinnamoylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cinnamoylphenoxy)acetic acid
• 2-[4-[(E)-3-phenylprop-2-enoyl]phenoxy]acetic acid
• (E)-4'-(Carboxymethoxy)chalcone
• (E)-2-(4-cinnamoylphenoxy)acetic acid
• CHEMBL3417373
• SCHEMBL8355457
• GLXC-25044
• 136068-42-3
• SCHEMBL25192238
• Z46614133
• 2-(4-Cinnamoylphenoxy)acetic acid

• Inchi： 1S/C17H14O4/c18-16(11-6-13-4-2-1-3-5-13)14-7-9-15(10-8-14)21-12-17(19)20/h1-11H,12H2,(H,19,20)/b11-6+
• InChI Key： QRZMBMJGILTZSR-IZZDOVSWSA-N
• SMILES： O(CC(=O)O)C1C=CC(C(/C=C/C2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 2-(4-Cinnamoylphenoxy)acetic acid

Comprehensive Analysis of 2-(4-Cinnamoylphenoxy)acetic acid (CAS No. 136068-42-3): Properties, Applications, and Research Insights

2-(4-Cinnamoylphenoxy)acetic acid (CAS No. 136068-42-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its cinnamoyl and phenoxyacetic acid moieties, serves as a versatile intermediate in synthetic chemistry. Researchers often explore its potential in drug design, particularly for targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

The molecular structure of 2-(4-Cinnamoylphenoxy)acetic acid combines a phenylpropenoid backbone with an acetic acid derivative, making it a subject of interest in structure-activity relationship (SAR) studies. Its CAS No. 136068-42-3 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in high-throughput screening and medicinal chemistry. Recent publications highlight its role in modulating enzyme activity, particularly in studies related to oxidative stress and kinase inhibition, which are hot topics in age-related disease research.

From an industrial perspective, 2-(4-Cinnamoylphenoxy)acetic acid is valued for its stability and solubility profile, which are critical for formulation development. Its compatibility with aqueous and organic solvents makes it suitable for drug delivery systems, a trending focus area in nanotechnology and biomaterials. Analytical techniques such as HPLC and LC-MS are commonly employed to quantify this compound, addressing the growing demand for quality control in API manufacturing.

Environmental and safety assessments of CAS No. 136068-42-3 indicate low ecotoxicity, aligning with the green chemistry movement. This aspect resonates with the increasing consumer demand for sustainable pharmaceuticals. Furthermore, its potential applications in cosmeceuticals—such as anti-aging formulations—have been explored, tapping into the booming personalized skincare market.

In summary, 2-(4-Cinnamoylphenoxy)acetic acid exemplifies the intersection of chemical innovation and biomedical advancement. Its multifaceted applications, from drug discovery to material science, position it as a compound of enduring scientific and commercial value. Future research may uncover novel derivatives, further expanding its utility in targeted therapies and bioengineering.